Cas no 1197909-00-4 (N-(1-cyanocyclohexyl)-2-[3-(trifluoromethyl)piperidin-1-yl]acetamide)

• Product Name: N-(1-cyanocyclohexyl)-2-[3-(trifluoromethyl)piperidin-1-yl]acetamide
• CAS No: 1197909-00-4
• MF: C₁₅H₂₂F₃N₃O
• MW: 317.349894046783
• CID: 5673019
• PubChem ID: 45794565
• Update Time: 2025-06-11

N-(1-cyanocyclohexyl)-2-[3-(trifluoromethyl)piperidin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS034413547
• EN300-26683882
• 1197909-00-4
• Z50122711
• N-(1-cyanocyclohexyl)-2-[3-(trifluoromethyl)piperidin-1-yl]acetamide
• 1-Piperidineacetamide, N-(1-cyanocyclohexyl)-3-(trifluoromethyl)-
• N-(1-cyanocyclohexyl)-2-[3-(trifluoromethyl)piperi din-1-yl]acetamide

• Inchi： 1S/C15H22F3N3O/c16-15(17,18)12-5-4-8-21(9-12)10-13(22)20-14(11-19)6-2-1-3-7-14/h12H,1-10H2,(H,20,22)
• InChI Key： YBJDWHWXBMOSJJ-UHFFFAOYSA-N
• SMILES： FC(C1CCCN(CC(NC2(C#N)CCCCC2)=O)C1)(F)F

Computed Properties

• Exact Mass: 317.17149682g/mol
• Monoisotopic Mass: 317.17149682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 56.1Ų

Additional information on N-(1-cyanocyclohexyl)-2-[3-(trifluoromethyl)piperidin-1-yl]acetamide

N-(1-cyanocyclohexyl)-2-[3-(trifluoromethyl)piperidin-1-yl]acetamide: A Comprehensive Overview

N-(1-cyanocyclohexyl)-2-[3-(trifluoromethyl)piperidin-1-yl)acetamide, with the CAS number 1197909-00-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexyl ring, a cyano group, and a trifluoromethyl-substituted piperidine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of N-(1-cyanocyclohexyl)-2-[3-(trifluoromethyl)piperidin-1-yl)acetamide is of particular interest due to its potential as a modulator of various biological pathways. The cyclohexyl ring provides steric bulk, which can influence the compound's binding affinity and selectivity for specific receptors. The cyano group, known for its electron-withdrawing properties, can enhance the compound's stability and metabolic profile. The trifluoromethyl-substituted piperidine moiety adds further complexity and can modulate the compound's interactions with biological targets.

Recent studies have explored the pharmacological properties of N-(1-cyanocyclohexyl)-2-[3-(trifluoromethyl)piperidin-1-yl)acetamide in various contexts. One notable area of research is its potential as an analgesic agent. Preclinical studies have shown that this compound exhibits potent analgesic effects in animal models of pain, suggesting its potential for the development of novel pain management therapies. The mechanism of action appears to involve modulation of nociceptive pathways, possibly through interaction with specific receptors or ion channels.

In addition to its analgesic properties, N-(1-cyanocyclohexyl)-2-[3-(trifluoromethyl)piperidin-1-yl)acetamide has been investigated for its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various tissues. These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The safety profile of N-(1-cyanocyclohexyl)-2-[3-(trifluoromethyl)piperidin-1-yl)acetamide has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

From a synthetic chemistry perspective, the preparation of N-(1-cyanocyclohexyl)-2-[3-(trifluoromethyl)piperidin-1-yl)acetamide involves several key steps. The synthesis typically begins with the formation of the cyclohexylcyanide intermediate, followed by coupling with a trifluoromethyl-substituted piperidine derivative. Various synthetic strategies have been reported in the literature, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions. These methods offer high yields and good functional group tolerance, making them suitable for large-scale production.

The physicochemical properties of N-(1-cyanocyclohexyl)-2-[3-(trifluoromethyl)piperidin-1-yl)acetamide are also important considerations for its pharmaceutical development. The compound is generally stable under standard storage conditions and has good solubility in organic solvents. However, its aqueous solubility is limited, which may impact its bioavailability. Formulation strategies such as the use of surfactants or nanoparticles can be employed to enhance its solubility and improve its pharmacokinetic profile.

In conclusion, N-(1-cyanocyclohexyl)-2-[3-(trifluoromethyl)piperidin-1-yl)acetamide (CAS No. 1197909-00-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its pharmacological properties, making it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies aim to elucidate its mechanisms of action and optimize its therapeutic potential for various medical conditions.